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Introduction

Bovine Serum Albumin (BSA) conjugated with the near-infrared fluorescent dye Cyanine 5.5
(Cy5.5) is a valuable tool for a variety of biological applications. Due to its biocompatibility and
well-defined molecular weight, BSA-Cy5.5 is frequently employed as a tracer for studying
cellular processes such as endocytosis, vesicle trafficking, and membrane permeability.[1] The
bright and stable fluorescence of the Cy5.5 dye, which has an excitation maximum around 675
nm and an emission maximum around 694 nm, allows for sensitive detection with minimal
autofluorescence from biological samples.[2]

These application notes provide a comprehensive, step-by-step guide for the fluorescent
labeling of both adherent and suspension cells using BSA-Cy5.5. The protocols have been
developed to ensure robust and reproducible results for downstream applications, including
fluorescence microscopy and flow cytometry.
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The following table summarizes the key quantitative parameters for the BSA-Cy5.5 cell labeling
protocol. Optimal conditions may vary depending on the cell type and experimental goals, so it
is recommended to perform initial titration experiments.

Parameter Recommended Range Notes

Start with a concentration in
the lower end of the range and
1- 25 pg/mL (approximately 15  optimize as needed. Higher
BSA-Cy5.5 Concentration Ho (app Y P ) g
- 375 nM) concentrations may be
required for shorter incubation

times.

Seed cells to achieve 70-80%
Cell Density (Adherent) 5x 104 - 2 x 10° cells/mL confluency at the time of

labeling.

Ensure a single-cell
Cell Density (Suspension) 1x108-5x 108 cells/mL suspension for uniform

labeling.

Longer incubation times may

lead to increased

Incubation Time 30 - 60 minutes
internalization of the
conjugate.
Incubation at 37°C facilitates
active cellular processes like
Incubation Temperature 37°C endocytosis. For surface
labeling, incubation can be
performed at 4°C.
Phosphate-Buffered Saline Use a buffer that maintains
Washing Buffer (PBS) or Hank's Balanced Salt  physiological pH and
Solution (HBSS) osmolarity.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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